Cas no 2287249-51-6 (Tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate)

• Product Name: Tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate
• CAS No: 2287249-51-6
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 5463337
• Update Time: 2025-10-29

Tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate
• Z3464897305
• rac-tert-butyl (4aR,8aR)-4a-formyl-decahydroquinoline-1-carboxylate

• Inchi： 1S/C15H25NO3/c1-14(2,3)19-13(18)16-10-6-9-15(11-17)8-5-4-7-12(15)16/h11-12H,4-10H2,1-3H3/t12-,15+/m1/s1
• InChI Key： OBLXKSSQIRQTRR-DOMZBBRYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@]2(C=O)CCCC[C@@H]12)=O

Computed Properties

• Exact Mass: 267.18344366 g/mol
• Monoisotopic Mass: 267.18344366 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 267.36
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate

Comprehensive Guide to Tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate (CAS No. 2287249-51-6)

Tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate (CAS No. 2287249-51-6) is a specialized organic compound with significant potential in pharmaceutical research and chemical synthesis. This compound belongs to the octahydroquinoline family, characterized by its unique stereochemistry and functional groups, including a formyl group and a tert-butyl carbamate moiety. Its molecular structure makes it a valuable intermediate in the development of bioactive molecules and drug candidates.

The growing interest in Tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate is driven by its applications in medicinal chemistry. Researchers are exploring its role in the synthesis of heterocyclic compounds, which are crucial for designing new therapeutics targeting neurological and inflammatory diseases. With the rise of AI-driven drug discovery, this compound has gained attention as a potential building block for machine learning-optimized molecules.

One of the key advantages of CAS No. 2287249-51-6 is its stereoselective synthesis, which allows for precise control over its 3D molecular configuration. This feature is particularly important in chiral drug development, where the spatial arrangement of atoms can significantly impact biological activity. Recent studies highlight its utility in asymmetric catalysis and enantioselective reactions, making it a topic of interest in green chemistry discussions.

In addition to its pharmaceutical applications, Tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate is also relevant in material science. Its structural properties enable its use in designing advanced polymers and functional materials with tailored properties. The compound's thermal stability and solubility characteristics make it suitable for various industrial applications, aligning with the increasing demand for sustainable chemicals.

The market for high-purity intermediates like CAS No. 2287249-51-6 is expanding, driven by the pharmaceutical industry's need for custom synthesis and scalable production. Suppliers and researchers frequently search for reliable sourcing, synthetic protocols, and analytical data for this compound. Ensuring quality control and regulatory compliance is essential, given its role in preclinical research.

For laboratories working with Tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate, proper storage conditions and handling protocols are critical. The compound should be kept in a cool, dry environment to maintain its stability. Researchers are advised to consult safety data sheets (SDS) and conduct risk assessments before use, in line with laboratory best practices.

Looking ahead, CAS No. 2287249-51-6 is poised to play a pivotal role in next-generation drug development. Its versatility and structural complexity make it a valuable asset in combinatorial chemistry and high-throughput screening. As the scientific community continues to explore its potential, this compound is expected to contribute to breakthroughs in personalized medicine and targeted therapies.